Cas no 2228838-44-4 (4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate)

4-Methyl-3-(trifluoromethyl)phenylmethyl sulfamate is a specialized sulfamate ester compound featuring a trifluoromethyl and methyl-substituted phenyl group. Its unique structure imparts enhanced stability and reactivity, making it valuable in synthetic organic chemistry and pharmaceutical applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the sulfamate moiety offers versatility as a functional group for further derivatization. This compound is particularly useful in the development of agrochemicals, bioactive molecules, and as an intermediate in medicinal chemistry. Its well-defined chemical properties ensure consistent performance in reactions requiring selective sulfamoylation or fluorinated aromatic systems. Suitable for controlled laboratory use under standard safety protocols.
4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate structure
2228838-44-4 structure
Product Name:4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate
CAS No:2228838-44-4
MF:C9H10F3NO3S
MW:269.240811824799
CID:6426004
PubChem ID:165978615
Update Time:2025-06-08

4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate
    • [4-methyl-3-(trifluoromethyl)phenyl]methyl sulfamate
    • EN300-1988623
    • 2228838-44-4
    • Inchi: 1S/C9H10F3NO3S/c1-6-2-3-7(5-16-17(13,14)15)4-8(6)9(10,11)12/h2-4H,5H2,1H3,(H2,13,14,15)
    • InChI Key: KFZICRVRTLIXAR-UHFFFAOYSA-N
    • SMILES: S(N)(=O)(=O)OCC1C=CC(C)=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 269.03334884g/mol
  • Monoisotopic Mass: 269.03334884g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77.8Ų

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Additional information on 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate

Introduction to 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate (CAS No. 2228838-44-4)

4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate, with the CAS number 2228838-44-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a sulfamate moiety, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate is composed of a benzene ring substituted with a methyl group at the 4-position and a trifluoromethyl group at the 3-position. The phenyl ring is further modified by a methyl sulfamate group, which imparts specific chemical and biological properties to the molecule. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the sulfamate moiety can interact with various biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate could be a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism behind this activity is thought to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings have opened up new avenues for the development of targeted cancer therapies using 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate.

The pharmacokinetic properties of 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development. Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate in various disease conditions.

In conclusion, 4-methyl-3-(trifluoromethyl)phenylmethyl sulfamate (CAS No. 2228838-44-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, contributing to its growing importance in the field.

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